4-(Bromomethyl)-4'-(trifluoromethyl)-1,1'-biphenyl
Description
4-(Bromomethyl)-4'-(trifluoromethyl)-1,1'-biphenyl (BMTFB) is a synthetic compound with a wide range of applications in the scientific research field. BMTFB is a highly stable and colorless compound which has been studied extensively in recent years for its unique properties. BMTFB has been used in a variety of laboratory experiments to study the effects of its biochemical and physiological properties on various biological processes.
Scientific Research Applications
Organic Optoelectronic Functional Materials
Biphenyl derivatives are known to serve as classical charge transport layers with excellent light-emitting properties and large optical gain . This suggests that our compound could be researched for use in organic light-emitting diodes (OLEDs) or other optoelectronic devices.
Pharmacological Activity
Biphenyls constitute the structural moiety of a wide range of compounds with profound pharmacological activity . The compound could be functionalized to introduce active groups, making it a candidate for drug development research.
Agriculture Products
Some biphenyl derivatives are used to produce products for agriculture . The subject compound might be studied for its potential use in developing new agricultural chemicals or pesticides.
OLEDs and Liquid Crystals
Biphenyl derivatives are significant intermediates in producing fluorescent layers in OLEDs and basic building blocks for liquid crystals . Research could explore the specific compound’s suitability for these applications.
Biological and Medicinal Applications
The review of synthesized compounds involving biphenyl structures has shown a wide range of biological and medicinal applications, including patented approaches . This indicates potential research avenues for our compound in these fields.
PD-1/PD-L1 Inhibitors
Biphenyl derivatives have been noted as small-molecule inhibitors of PD-1/PD-L1, which are important in cancer treatment due to their oral bioavailability, high tumor penetration, and better pharmacokinetic properties . The compound could be investigated as a potential inhibitor in this context.
properties
IUPAC Name |
1-(bromomethyl)-4-[4-(trifluoromethyl)phenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrF3/c15-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)14(16,17)18/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFWJYVSMZTXKKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CBr)C2=CC=C(C=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)-4'-(trifluoromethyl)-1,1'-biphenyl | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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